
Personal protective equipment for handling 2,4-
Difluoronitrobenzene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Difluoronitrobenzene

Cat. No.: B147775 Get Quote

Essential Safety and Handling Guide for 2,4-
Difluoronitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2,4-
Difluoronitrobenzene (CAS No. 446-35-5). Adherence to these procedures is paramount to

ensure personal safety and regulatory compliance in the laboratory.

Immediate Safety and Hazard Information
2,4-Difluoronitrobenzene is a combustible liquid and is toxic if swallowed, in contact with skin,

or if inhaled. It is crucial to handle this chemical with appropriate personal protective equipment

(PPE) in a well-ventilated area, preferably within a chemical fume hood.

Hazard Identification:
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed.

Acute Toxicity, Dermal

(Category 3)
Danger

H311: Toxic in contact

with skin.

Acute Toxicity,

Inhalation (Category

3)

Danger H331: Toxic if inhaled.

Skin

Corrosion/Irritation

(Category 2)

Warning
H315: Causes skin

irritation.

Serious Eye

Damage/Eye Irritation

(Category 2A)

Warning
H319: Causes serious

eye irritation.

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

Warning
H335: May cause

respiratory irritation.

Flammable liquids

(Category 4)
Warning

H227: Combustible

liquid.

Physical and Chemical Properties:
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Property Value

Molecular Formula C₆H₃F₂NO₂

Molecular Weight 159.09 g/mol

Appearance Dark yellow liquid[1]

Boiling Point 203-204 °C[1]

Melting Point 9-10 °C[1]

Flash Point 90 °C (194 °F)[1]

Density 1.451 g/cm³[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense when handling 2,4-
Difluoronitrobenzene. The following table outlines the minimum required PPE.
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Body Part Recommended Protection Specification

Eyes/Face
Safety Goggles and Face

Shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2]

Skin/Hands Chemical-resistant gloves

Butyl rubber or Viton® are

recommended for handling

nitro compounds. Nitrile gloves

may be suitable for splash

protection but should be

changed immediately upon

contact. Always inspect gloves

for degradation before use.

Body
Laboratory Coat and

Chemical-resistant Apron

A complete suit protecting

against chemicals may be

necessary for larger quantities.

[3]

Respiratory
NIOSH-approved respirator

with organic vapor cartridges

Required when working

outside of a fume hood or

when engineering controls are

insufficient. A full-face

supplied-air respirator may be

necessary for high

concentrations.[4]

Glove Selection Guidance:

While specific permeation data for 2,4-Difluoronitrobenzene is not readily available, data for

similar aromatic nitro compounds suggests that Butyl rubber and Viton® gloves offer the best

protection for extended contact. Nitrile gloves are not recommended for prolonged immersion

but can be used for incidental splash protection, provided they are replaced immediately after

contact.
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Glove Material
Recommendation for Aromatic Nitro
Compounds

Butyl Rubber Excellent

Viton® Excellent

Neoprene Good to Fair

Nitrile Fair (for splash protection only)

Natural Rubber (Latex) Poor

Operational Plan: Step-by-Step Handling Procedure
This workflow ensures the safe handling of 2,4-Difluoronitrobenzene from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b147775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Verify fume hood functionality

Gather all necessary materials

Carefully transfer the required amount

Perform the experiment

Decontaminate work surfaces

Segregate and label waste

Doff and dispose of PPE correctly

Wash hands thoroughly
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Waste Generation

Collection

Disposal

Liquid Waste

Dedicated Liquid
Waste Container

Solid Waste (gloves, etc.)

Dedicated Solid
Waste Container

Empty Container

Label Waste Containers

Store in Designated Area

Contact EHS for Pickup

Incineration by Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,4-
Difluoronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147775#personal-protective-equipment-for-handling-
2-4-difluoronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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